Cas no 891110-48-8 (4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide)

• Product Name: 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide
• CAS No: 891110-48-8
• MF: C₂₃H₁₅ClN₆O
• MW: 426.857802629471
• CID: 5762905
• PubChem ID: 16873256
• Update Time: 2025-05-30

4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 891110-48-8
• 4-chloro-N-[4-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• 4-chloro-N-{4-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}benzamide
• SR-01000913358
• F2508-0998
• AKOS024654526
• 4-chloro-N-(4-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide
• SR-01000913358-1
• Benzamide, 4-chloro-N-[4-[3-(4-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]phenyl]-
• 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

• Inchi： 1S/C23H15ClN6O/c24-18-5-1-17(2-6-18)23(31)26-19-7-3-15(4-8-19)20-9-10-21-27-28-22(30(21)29-20)16-11-13-25-14-12-16/h1-14H,(H,26,31)
• InChI Key： FKZVDHKRAWNKPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC(=CC=1)C1C=CC2=NN=C(C3C=CN=CC=3)N2N=1)=O

Computed Properties

• Exact Mass: 426.0995868g/mol
• Monoisotopic Mass: 426.0995868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.51±0.70(Predicted)

Additional information on 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

Professional Introduction to Compound with CAS No. 891110-48-8 and Product Name: 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide

The compound in question, identified by the CAS number 891110-48-8, is a sophisticated organic molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide, underscores its intricate chemical framework, which integrates multiple heterocyclic systems. This introduction aims to provide a comprehensive overview of the compound's structural features, potential biological activities, and its relevance in contemporary research.

At the core of this compound's structure lies a benzamide moiety, which is a well-documented pharmacophore in drug discovery. Benzamides are frequently employed in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of a chloro substituent at the fourth position of the benzene ring introduces electrophilicity, enhancing the compound's reactivity and potential for further functionalization. This feature is particularly intriguing for researchers exploring structure-activity relationships (SAR) and designing molecules with optimized pharmacokinetic profiles.

The nitrogen-rich heterocyclic system in the name 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide is a critical component that contributes to the compound's overall biological activity. The triazolo[1,5-a]pyridazine scaffold is a relatively less explored but promising scaffold in medicinal chemistry. Its unique arrangement of nitrogen atoms allows for multiple hydrogen bonding interactions with biological targets, which can be leveraged to enhance binding affinity and selectivity. Recent studies have highlighted the potential of triazolo-pyridazine derivatives as kinase inhibitors and antimicrobial agents, making this compound a candidate for further investigation in these areas.

The pyridine ring at position 4 of the triazolo-pyridazine system further diversifies the electronic properties of the molecule. Pyridine is a versatile heterocycle that can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking. The presence of a pyridin-4-yl group at position 3 of the triazolobenzamide fragment suggests that this compound may exhibit significant interactions with proteins rich in aromatic residues or polar functional groups. Such interactions are often crucial for achieving high binding affinity and specificity.

Moreover, the phenyl ring attached to the triazolo-pyridazine system via a phenyl group at position 6 introduces additional conformational flexibility to the molecule. This phenyl ring can adopt multiple orientations relative to the rest of the molecule, potentially influencing its solubility, permeability across biological membranes (such as blood-brain barrier), and overall bioavailability. The combination of these structural features makes 4-chloro-N-{4-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}benzamide an intriguing candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in developing small molecules that modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often considered challenging targets for drug development due to their large binding surfaces and lack of clear binding pockets. However, compounds with complex structures like 891110-48-8 may offer novel strategies for disrupting PPIs by engaging multiple interaction points simultaneously. The presence of multiple heterocyclic systems and functional groups provides ample opportunities for designing molecules that can interact with PPIs through multiple modes of binding.

The benzamide moiety alone has been extensively studied for its potential as an anti-inflammatory agent. Benzamides are known to inhibit various inflammatory pathways by modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The additional structural elements introduced by the triazolo-pyridazine system may enhance or modify these effects by providing new interaction surfaces or altering electronic properties. This opens up possibilities for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Another area where this compound shows promise is in antimicrobial applications. The nitrogen-rich heterocyclic system is known to exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The presence of multiple nitrogen atoms increases the compound's potential to interact with bacterial enzymes or receptors involved in vital cellular processes. Preliminary studies have suggested that derivatives of triazolo-pyridazine systems can exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

Furthermore, the chloro substituent at position 4 on the benzene ring may contribute to the compound's bioactivity by enhancing its ability to cross cell membranes through passive diffusion. Chlorinated aromatic compounds are known to exhibit higher lipophilicity compared to their non-chlorinated counterparts, which can improve their permeability across biological membranes. This property is particularly important for drugs that need to reach intracellular targets or traverse barriers such as blood-brain barrier.

The synthesis of 891110-48-8 presents an interesting challenge due to its complex structure involving multiple heterocyclic systems and functional groups. However advances in synthetic methodology have made it possible to construct such molecules efficiently using multi-step synthetic routes involving cyclization reactions between pyrazole derivatives and pyridine-based precursors followed by functional group transformations such as chlorination or amidation steps . These synthetic strategies not only allow access but also provide opportunities for generating libraries Of related compounds For high-throughput screening And optimization purposes . p >

Computational modeling techniques Such As molecular dynamics Simulations And quantum mechanical calculations Have become indispensable tools In modern drug discovery For understanding The structural And energetic aspects Of molecular recognition Between small molecules And biological targets . These computational methods Can help predict Binding affinities And identify key interaction points Which Can guide experimental efforts toward optimizing lead compounds . When applied To 891110 -48 -8 , computational studies May reveal Insights Into how Its unique structural features contribute To Its potential bioactivity And how It interacts With specific protein targets . p >

In conclusion , The compound With CAS number 891110 -48 -8 And product name 4-chloro-N-{ 4 -3-(pyridin - 4 - yl ) -1 ,2 , 4triazolo[ 1 ,5-a ] pyridazine -6 - ylphenyl }benzamide represents A promising candidate For further exploration In pharmaceutical research . Its intricate structure integrating Multiple heterocyclic systems offers numerous opportunities For designing Molecules With enhanced bioactivity And selectivity . Recent Advances In synthetic methodology And computational modeling Provide powerful tools For investigating Its potential applications As An anti-inflammatory Agent , antimicrobial Agent , Or modulator Of protein-protein Interactions . Further experimental Studies Are warranted To validate These predictions And fully elucidate The therapeutic Potential Of This Compound . p >